Cas no 1979260-55-3 (methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate)

Methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate is a heterocyclic compound featuring an imidazole core substituted with an amino group and a methyl ester functionality. Its structural framework makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The presence of the 2-methylphenyl group enhances steric and electronic properties, potentially improving binding affinity in target interactions. The methyl ester moiety offers versatility for further derivatization, enabling applications in drug discovery and agrochemical research. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, making it a practical choice for exploratory and developmental studies.

methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate structure

1979260-55-3 structure

Product Name:methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate

CAS No:1979260-55-3

MF:C₁₂H₁₃N₃O₂

MW:231.250522375107

CID:5655454

PubChem ID:103544433

Update Time:2025-05-19

methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate
- 1979260-55-3
- EN300-27723769
- Inchi： 1S/C12H13N3O2/c1-8-5-3-4-6-9(8)15-7-14-10(11(15)13)12(16)17-2/h3-7H,13H2,1-2H3
- InChI Key： VDRPKVBZELKOFU-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(N)N(C=N1)C1C=CC=CC=1C)=O

Computed Properties

Exact Mass: 231.100776666g/mol
Monoisotopic Mass: 231.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 70.1Å²

methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27723769-1g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3		1g	$557.0	2023-09-10
Enamine	EN300-27723769-5g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3		5g	$1614.0	2023-09-10
Enamine	EN300-27723769-10g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3		10g	$2393.0	2023-09-10
Enamine	EN300-27723769-0.05g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	0.05g	$468.0	2025-03-20
Enamine	EN300-27723769-0.1g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	0.1g	$490.0	2025-03-20
Enamine	EN300-27723769-0.25g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	0.25g	$513.0	2025-03-20
Enamine	EN300-27723769-0.5g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	0.5g	$535.0	2025-03-20
Enamine	EN300-27723769-1.0g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	1.0g	$557.0	2025-03-20
Enamine	EN300-27723769-2.5g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	2.5g	$1089.0	2025-03-20
Enamine	EN300-27723769-5.0g	methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate	1979260-55-3	95.0%	5.0g	$1614.0	2025-03-20

methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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Additional information on methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate

Methyl 5-Amino-1-(2-Methylphenyl)-1H-Imidazole-4-Carboxylate (CAS No. 1979260-55-3): Properties, Applications, and Market Insights

Methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate (CAS No. 1979260-55-3) is a specialized organic compound with a unique molecular structure, making it valuable in pharmaceutical and chemical research. This compound belongs to the imidazole family, known for its versatile applications in medicinal chemistry and drug development. Researchers and industries are increasingly interested in this compound due to its potential as a building block for bioactive molecules.

The compound's structure features a methyl ester group and an amino substituent on the imidazole ring, which enhances its reactivity and utility in synthetic pathways. Its CAS number 1979260-55-3 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. The growing demand for imidazole derivatives in drug discovery has propelled interest in this compound, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key applications of methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate is in the synthesis of small-molecule therapeutics. Its structural motif is frequently explored in cancer research, where imidazole-based compounds show promise in targeting specific enzymes and signaling pathways. Additionally, its role in heterocyclic chemistry makes it a valuable intermediate for designing novel compounds with improved pharmacokinetic properties.

Recent trends in AI-driven drug discovery have further highlighted the importance of such specialized intermediates. Computational models often predict the bioactivity of imidazole derivatives, increasing the demand for high-purity compounds like CAS 1979260-55-3. Researchers are also investigating its potential in green chemistry applications, where sustainable synthesis methods are prioritized to reduce environmental impact.

The market for methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate is expanding, driven by advancements in pharmaceutical R&D and the rise of precision medicine. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of academic and industrial laboratories. Quality control and regulatory documentation, including COA (Certificate of Analysis), are critical for ensuring its safe and effective use in research settings.

In summary, methyl 5-amino-1-(2-methylphenyl)-1H-imidazole-4-carboxylate (CAS No. 1979260-55-3) is a compound of significant interest in modern chemistry and drug development. Its applications span from medicinal chemistry to material science, reflecting its versatility and potential for future innovations. As research continues, this compound is expected to play a pivotal role in the discovery of next-generation therapeutics and functional materials.